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Compound of Interest
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Cat. No.: B101912

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium hexafluorosilicate (BaSiFs), with CAS number 17125-80-3, is an inorganic compound
composed of a barium cation and a hexafluorosilicate anion.[1] It typically presents as a white
crystalline solid.[1] This compound is recognized for its high stability and low solubility in water.
[1] Barium hexafluorosilicate has applications in various industrial and scientific fields,
including the production of specialty glasses and ceramics, as a precursor for other barium-
containing materials, and historically as a pesticide.[1][2][3] For professionals in research and
drug development, understanding its physicochemical properties, synthesis, and biological
interactions is crucial for both material science applications and for assessing its toxicological
profile.

Physicochemical Properties

A summary of the key physicochemical properties of Barium Hexafluorosilicate is presented
in the table below.
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Property Value Reference
CAS Number 17125-80-3 [3114]
Molecular Formula BaSiFs [31[5]
Molecular Weight 279.40 g/mol [31[6]
Appearance White crystalline powder/solid [11121[3]
Density 4.279 g/cm3 [3]
Solubility in Water Poorly soluble [3]

0.0235 g/100 mL at 25 °C [6]

Decomposition Temperature 300 °C [7]

Crystal Structure Orthorhombic [7]

Synthesis and Characterization

The primary synthesis route for barium hexafluorosilicate is through a precipitation reaction.

A general workflow for its synthesis and subsequent characterization is outlined below.
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A generalized workflow for the synthesis and characterization of Barium Hexafluorosilicate.

Experimental Protocol for Synthesis

The most common laboratory-scale synthesis of barium hexafluorosilicate involves the

reaction of an aqueous solution of a soluble barium salt, such as barium chloride (BaClz), with

hexafluorosilicic acid (H2SiFs).[3]

Materials:
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e Barium chloride (BaCl2)

o Hexafluorosilicic acid (H2SiFs)
« Distilled water

 Filter paper

» Beakers

e Stirring rod

e Drying oven

Procedure:

e Prepare an agueous solution of barium chloride by dissolving a stoichiometric amount of
BaCl: in distilled water.

 In a separate beaker, dilute the hexafluorosilicic acid with distilled water.

» Slowly add the hexafluorosilicic acid solution to the barium chloride solution while
continuously stirring. A white precipitate of barium hexafluorosilicate will form immediately
due to its low solubility. The reaction is as follows: BaClz (aq) + HzSiFe (aq) — BaSiFs (s) +
2HCI (aq)[3]

o Continue stirring for a predetermined period to ensure the completion of the reaction.
» Separate the precipitate from the solution by vacuum filtration using appropriate filter paper.

e Wash the collected precipitate several times with distilled water to remove any unreacted
starting materials and the hydrochloric acid byproduct.

» Dry the purified precipitate in a drying oven at a controlled temperature (e.g., 100-120 °C)
until a constant weight is achieved. The final product is a fine, white powder of barium
hexafluorosilicate.
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An alternative "dry method" has also been patented, which involves reacting ammonium
fluorosilicate with barium carbonate or barium hydroxide at elevated temperatures (100-300
°C).[8]

Experimental Protocols for Characterization

XRD is a fundamental technique to confirm the crystalline phase and purity of the synthesized
barium hexafluorosilicate.

Methodology:

o Sample Preparation: A small amount of the dried barium hexafluorosilicate powder is finely
ground using an agate mortar and pestle to ensure a random orientation of the crystallites.
The powder is then mounted onto a sample holder, ensuring a flat and smooth surface.

 Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source is typically
used.

o Data Collection: The XRD pattern is recorded over a 20 range, for instance, from 10° to 80°,
with a step size and scan speed optimized for good resolution and signal-to-noise ratio.

o Data Analysis: The obtained diffraction pattern is compared with standard reference patterns
from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to
confirm the identity and purity of the barium hexafluorosilicate. The crystal structure can be
determined to be orthorhombic.[7]

FTIR spectroscopy is employed to identify the functional groups present in the compound,
specifically the vibrational modes of the hexafluorosilicate anion (SiFe2-).

Methodology:

o Sample Preparation: The KBr pellet method is commonly used for solid samples. A small
amount of the barium hexafluorosilicate powder (typically 1-2 mg) is mixed with
approximately 200 mg of dry potassium bromide (KBr) powder. The mixture is thoroughly
ground to a fine powder and then pressed into a thin, transparent pellet using a hydraulic
press.
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 Instrumentation: An FTIR spectrometer is used for the analysis.

o Data Collection: A background spectrum of a pure KBr pellet is first collected. Then, the
spectrum of the sample pellet is recorded, typically in the range of 4000 to 400 cm~1.

o Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. The
presence of strong absorption bands corresponding to the stretching and bending vibrations
of the Si-F bonds in the SiFs2~ anion confirms the composition of the product.

Applications
Barium hexafluorosilicate has several industrial and scientific applications:

o Ceramics and Glass Manufacturing: It is used in the production of specialty glasses and
ceramics, where it can act as a flux and opacifier.[1]

o Precursor for Silicon Tetrafluoride: It serves as a source material for the preparation of silicon

tetrafluoride (SiFa4).[2]
o Pesticide: Historically, it has been used as an insecticide.[2][3]

o Chemical Reagent: In laboratory settings, it is used as a source of barium and
hexafluorosilicate ions for various chemical reactions.[3]

o Ammonium Bifluoride Preparation: It is also useful in the preparation of ammonium
bifluoride.[2][9]

Toxicology and Biological Interactions

Barium hexafluorosilicate is classified as harmful if swallowed or inhaled.[6] The toxicity of
the compound is attributed to both the barium cation (Ba?*) and the hexafluorosilicate anion
(SiFe27).

Toxicity Data
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Parameter Value Species Route Reference
LD50 175 mg/kg Rat Oral [10]

GHS Hazard H302: Harmful if 6]
Statements swallowed

H332: Harmful if
inhaled

- [6]

Mechanism of Toxicity: Barium lon Interaction with
Potassium Channels

The primary mechanism of acute toxicity for soluble barium compounds is the blockade of
potassium channels.[6] Barium ions (Ba2*) are known to be potent antagonists of potassium
channels, which are crucial for maintaining the resting membrane potential of excitable cells

such as neurons and muscle cells.

The interaction of barium ions with potassium channels can be visualized as a multi-step

process:
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Toxicological Pathway
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Toxicological pathway of Barium ions leading to potassium channel blockade and subsequent
clinical symptoms.
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This blockade of potassium efflux leads to a shift of potassium from the extracellular to the
intracellular space, resulting in hypokalemia (low blood potassium).[6] The reduced potassium
permeability of the cell membrane causes depolarization, leading to increased excitability of
muscle cells, which can manifest as muscle weakness, paralysis, and cardiac arrhythmias.[11]

Hexafluorosilicate lon Toxicity

The hexafluorosilicate anion (SiFs?~) can also contribute to the overall toxicity. In aqueous
environments, it can hydrolyze to release fluoride ions (F~).[12][13] Fluoride ions are known to
interfere with calcium metabolism, which can lead to cardiac disorders. Furthermore, long-term
exposure to fluorides can affect bone health, potentially leading to fluorosis.

Safety and Handling

Given its toxicity, barium hexafluorosilicate must be handled with appropriate safety
precautions.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. In case of dust formation, use a particulate filter respirator.[14]

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[14]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[15]

o First Aid: In case of ingestion, seek immediate medical attention. For skin contact, wash
immediately with plenty of water.[14]

Conclusion

Barium hexafluorosilicate is a versatile inorganic compound with important applications in
materials science. However, its significant toxicity necessitates careful handling and a thorough
understanding of its biological effects. For researchers and drug development professionals,
the primary toxicological concern arises from the barium ion's ability to block potassium
channels, a mechanism that can inform the assessment of potential risks associated with
barium-containing compounds. Further research into the specific interactions of the
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hexafluorosilicate anion within biological systems could provide a more complete toxicological
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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